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Tellurium-125, a spin-1/2 nucleus with a natural abundance of 7.07%, has emerged as a

powerful probe in materials science.[1][2] Its large chemical shift range, spanning over 5000

ppm, and sensitivity to the local electronic environment make ¹²⁵Te Nuclear Magnetic

Resonance (NMR) spectroscopy a highly effective tool for elucidating the structure, bonding,

and dynamics of a wide array of tellurium-containing materials.[1][2] This guide provides a

preliminary investigation into the applications of ¹²⁵Te NMR in materials science, focusing on

key material classes and summarizing the quantitative data, experimental protocols, and

analytical workflows.

Applications of ¹²⁵Te NMR in Materials
Characterization
¹²⁵Te NMR spectroscopy has proven invaluable in the study of diverse materials, including

thermoelectric materials, phase change materials, and chalcogenide glasses. Its ability to

probe the local coordination and chemical environment of tellurium atoms provides insights that

are often inaccessible with other characterization techniques.
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Thermoelectric materials, which can convert heat into electrical energy and vice versa, are at

the forefront of waste heat recovery and solid-state cooling technologies. The efficiency of

these materials is intimately linked to their electronic and thermal transport properties, which

are in turn governed by their atomic-scale structure and defects. ¹²⁵Te NMR serves as a

sensitive probe of these features.

In complex tellurides like PbTe, GeTe, and their alloys, ¹²⁵Te NMR is instrumental in

determining phase composition and analyzing local bonding.[3] The chemical shift of ¹²⁵Te is

highly sensitive to the identity of its nearest neighbors, allowing for the resolution of different

local environments. For instance, in PbTe-based alloys, a linear trend in chemical shifts with the

number of Pb neighbors is observed.[3] Furthermore, ¹²⁵Te NMR can detect electronic

inhomogeneity and atomic defects, such as vacancies and antisite defects in materials like

Bi₂Te₃, which significantly impact their thermoelectric performance.[4][5]

Phase Change Materials
Phase change materials (PCMs) are crucial for data storage technologies, exploiting the

contrast in optical or electrical properties between their amorphous and crystalline states. The

short-range atomic arrangement in these materials dictates their phase transition kinetics and

stability. ¹²⁵Te NMR provides critical information on the local structure of both amorphous and

crystalline phases of Ge-Sb-Te (GST) alloys.[4] Studies have shown that in both amorphous

and fcc-Ge₁Sb₂Te₄ and Ge₂Sb₂Te₅, tellurium atoms are solely bonded to Ge or Sb, indicating a

chemically ordered structure that facilitates rapid phase transitions.[4]

Chalcogenide Glasses
Chalcogenide glasses, which are amorphous solids containing one or more chalcogen

elements (S, Se, Te), are of interest for applications in optics and photonics. Understanding

their short- and intermediate-range order is key to tailoring their properties. ¹²⁵Te NMR

spectroscopy is a powerful tool for investigating the local coordination environments of tellurium

atoms in these glasses.[6] It has been used to determine the distribution of Te coordination

numbers and to probe the extent of chemical ordering, revealing the presence of homopolar

bonds even in stoichiometric compositions.[6][7]

Quantitative Data from ¹²⁵Te NMR Studies
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The chemical shift of ¹²⁵Te is a key parameter obtained from NMR experiments, providing a

wealth of information about the local environment of the tellurium nucleus. The following tables

summarize typical ¹²⁵Te chemical shift ranges for different material classes and coordination

environments.

Material Class
¹²⁵Te Chemical Shift Range
(ppm)

Reference

Organotellurium Compounds -1400 to 3400 [2]

Transition-Metal Ditellurides 500 to 8000 [8]

Tellurium Oxides
Varies with coordination

number
[9]

Ge-As-Sb-Te Glasses/Crystals -4100 to 1050 [6]

PbTe-based Alloys ~ -1750 (PbTe) [10]

Tellurium Coordination
Environment

Average ¹²⁵Te Chemical
Shift (ppm)

Reference

2-coordinated 300 to 1050 [4][6]

3-coordinated 90 to 700 [4][6]

6-coordinated -2000 to -4100 [4][6]

Experimental Protocols for ¹²⁵Te NMR
Acquiring high-quality ¹²⁵Te NMR spectra requires careful consideration of experimental

parameters due to the low gyromagnetic ratio and large chemical shift anisotropy of the ¹²⁵Te

nucleus. Solid-state NMR techniques are predominantly used for materials science

applications.

Sample Preparation
Crystalline and Glassy Powders: Samples are typically ground into a fine powder and

packed into a zirconia rotor. For air-sensitive or reactive materials, the rotor is packed in an
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inert atmosphere (e.g., a glovebox).

Dilution: For conducting samples, it is often necessary to dilute the material with an

insulating, non-tellurium-containing powder (e.g., SiO₂) to reduce sample conductivity and

improve radiofrequency (RF) penetration.[4] A common dilution is 40 vol% of the sample in

60 vol% SiO₂.[4]

Solid-State NMR Techniques
Several advanced solid-state NMR techniques are employed to acquire high-resolution ¹²⁵Te

spectra:

Magic Angle Spinning (MAS): This is a standard technique used to average out anisotropic

interactions, such as chemical shift anisotropy and dipolar coupling, resulting in narrower

spectral lines. Spinning speeds of up to 22 kHz have been reported for ¹²⁵Te NMR of

thermoelectric materials.[3]

WURST-CPMG (Wideband, Uniform Rate, and Smooth Truncation - Carr-Purcell-Meiboom-

Gill): This technique is particularly effective for acquiring spectra of wide lineshapes, which

are common for ¹²⁵Te.[4] It uses a train of refocusing pulses to generate a series of echoes,

which are then summed to improve the signal-to-noise ratio.

pj-MAT (projection Magic-Angle-Turning): This two-dimensional technique allows for the

high-resolution determination of chemical shift parameters in materials with broad spectral

lines.[4][7]

A typical solid-state ¹²⁵Te NMR experiment would involve packing the powdered sample into a

rotor (e.g., 3.2 mm), inserting it into the NMR probe, and spinning it at the magic angle at a high

rate. A pulse sequence such as WURST-CPMG or a pj-MAT experiment would then be applied

to acquire the data. The reference compound for ¹²⁵Te chemical shifts is typically dimethyl

telluride (Me₂Te).[2]

Experimental and Analytical Workflows
The application of ¹²⁵Te NMR in materials science follows a logical workflow, from sample

preparation to data analysis and interpretation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.researchgate.net/publication/353488790_125Te_NMR_for_structural_investigations_in_phase_change_materials_Optimization_of_experimental_conditions_coupled_to_NMR_shift_prediction
https://www.researchgate.net/publication/353488790_125Te_NMR_for_structural_investigations_in_phase_change_materials_Optimization_of_experimental_conditions_coupled_to_NMR_shift_prediction
https://pubmed.ncbi.nlm.nih.gov/24148972/
https://www.researchgate.net/publication/353488790_125Te_NMR_for_structural_investigations_in_phase_change_materials_Optimization_of_experimental_conditions_coupled_to_NMR_shift_prediction
https://www.researchgate.net/publication/353488790_125Te_NMR_for_structural_investigations_in_phase_change_materials_Optimization_of_experimental_conditions_coupled_to_NMR_shift_prediction
https://pubmed.ncbi.nlm.nih.gov/25584635/
https://chem.ch.huji.ac.il/nmr/techniques/1d/row5/te.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation NMR Data Acquisition Data Analysis & Interpretation

Material Synthesis Grinding & Sieving Dilution (if needed) Rotor Packing Magic Angle Spinning Pulse Sequence
(e.g., WURST-CPMG, pj-MAT) Data Acquisition Spectral Processing Peak Assignment Structural Interpretation Correlation with Properties
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A generalized workflow for ¹²⁵Te NMR studies in materials science.

The logical relationship between the observed ¹²⁵Te NMR parameters and the material's

properties is central to its utility.
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Relationship between ¹²⁵Te NMR parameters, structure, and properties.

Conclusion and Future Outlook
Tellurium-125 NMR spectroscopy is a potent and versatile technique for the atomic-level

characterization of tellurium-containing materials. Its ability to provide detailed information on
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local structure, bonding, and defects makes it an indispensable tool for understanding and

developing advanced materials such as thermoelectrics, phase change materials, and

chalcogenide glasses. As NMR hardware and methodologies continue to advance, the role of

¹²⁵Te NMR in materials science is expected to expand, enabling the investigation of

increasingly complex systems and the rational design of materials with tailored properties.

Future work will likely focus on in-situ NMR studies to monitor dynamic processes, such as

phase transitions, and the use of advanced computational methods to further refine the

interpretation of ¹²⁵Te NMR spectra.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unveiling Material Secrets: A Preliminary Investigation
of Tellurium-125 in Materials Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080016#preliminary-investigation-of-tellurium-125-in-
materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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